molecular formula C16H13Cl2NO3 B5215733 2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Cat. No. B5215733
M. Wt: 338.2 g/mol
InChI Key: UUSIGLOKRNGYGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, commonly known as DICAM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DICAM is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 344.21 g/mol.

Mechanism of Action

The mechanism of action of DICAM is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. DICAM has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine in the brain.
Biochemical and Physiological Effects
DICAM has been shown to have several biochemical and physiological effects in the body. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties. DICAM has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DICAM has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be readily modified to improve its activity and selectivity. However, there are also limitations to its use in lab experiments. DICAM is a relatively new compound, and its pharmacokinetics and toxicity profile are not fully understood. Further research is needed to fully characterize its properties and potential applications.

Future Directions

There are several future directions for research on DICAM. One area of research is the development of DICAM-based drugs for the treatment of various diseases. Another area of research is the elucidation of the mechanism of action of DICAM and the identification of its molecular targets in the body. Additionally, further research is needed to fully understand the pharmacokinetics and toxicity profile of DICAM and to optimize its properties for use in lab experiments and potential clinical applications.

Synthesis Methods

DICAM can be synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenylamine with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid followed by acetylation with acetic anhydride. The final product is obtained through recrystallization of the crude product.

Scientific Research Applications

DICAM has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of DICAM is in the field of medicinal chemistry, where it has been shown to exhibit promising activity against various diseases such as cancer, Alzheimer's disease, and inflammation.

properties

IUPAC Name

2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13Cl2NO3/c17-11-2-1-10(13(18)8-11)7-16(20)19-12-3-4-14-15(9-12)22-6-5-21-14/h1-4,8-9H,5-7H2,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUSIGLOKRNGYGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=C(C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13Cl2NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,4-dichlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.